molecular formula C8H10ClNO3 B6316785 5-Chloromethyl-3-methyl-isoxazole-4-carboxylic acid ethyl ester;  95% CAS No. 500906-24-1

5-Chloromethyl-3-methyl-isoxazole-4-carboxylic acid ethyl ester; 95%

Cat. No. B6316785
CAS RN: 500906-24-1
M. Wt: 203.62 g/mol
InChI Key: UDOZCWZTVREQEG-UHFFFAOYSA-N
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Description

5-Chloromethyl-3-methyl-isoxazole-4-carboxylic acid ethyl ester is a chemical compound with the molecular formula C8H10ClNO3 . It is a yellow liquid and is used as an intermediate in the synthesis of various pharmaceutical compounds .


Molecular Structure Analysis

The molecular structure of 5-Chloromethyl-3-methyl-isoxazole-4-carboxylic acid ethyl ester consists of an isoxazole ring substituted with a chloromethyl group at the 5-position and a methyl group at the 3-position . The 4-position of the isoxazole ring is substituted with a carboxylic acid ethyl ester group .


Physical And Chemical Properties Analysis

5-Chloromethyl-3-methyl-isoxazole-4-carboxylic acid ethyl ester is a yellow liquid . Its molecular weight is 189.6 . The InChI code for this compound is 1S/C7H8ClNO3/c1-2-11-7(10)5-4-9-12-6(5)3-8/h4H,2-3H2,1H3 .

Scientific Research Applications

Drug Synthesis

Isoxazole derivatives are commonly used in the synthesis of various drugs due to their pharmacological properties. For example, they can be used as intermediates in the synthesis of penicillin or in the solid support synthesis of isoxazolopyridone derivatives, which have potential applications in medicinal chemistry .

Biological Activities

Functionalized isoxazole scaffolds exhibit a range of biological activities, including anticancer, antioxidant, antibacterial, and antimicrobial effects. They are crucial moieties in drug discovery research and have been incorporated into many commercially available drugs .

Anti-Tuberculosis Agents

Isoxazole carboxylic acid methyl ester-based urea and thiourea derivatives have been explored as potential anti-tuberculosis agents. The isoxazole ester motif can be introduced to urea and thiourea cores to improve physicochemical attributes and enhance interaction with key proteins involved in tuberculosis .

Organic Synthesis

In organic chemistry, isoxazole derivatives can be used as reagents or catalysts in various reactions, such as [3+2]-cycloaddition reactions, which are important for constructing complex molecular structures .

Future Directions

Isoxazole derivatives, including 5-Chloromethyl-3-methyl-isoxazole-4-carboxylic acid ethyl ester, continue to be of interest in the field of drug discovery due to their diverse biological activities . Future research may focus on the development of new synthetic methods for isoxazole derivatives, as well as the exploration of their biological activities and potential applications in medicine .

properties

IUPAC Name

ethyl 5-(chloromethyl)-3-methyl-1,2-oxazole-4-carboxylate
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C8H10ClNO3/c1-3-12-8(11)7-5(2)10-13-6(7)4-9/h3-4H2,1-2H3
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

UDOZCWZTVREQEG-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCOC(=O)C1=C(ON=C1C)CCl
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C8H10ClNO3
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

203.62 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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